BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
1-(3-Chloromethyl-4-hydroxy-phenyl)-ethanone

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

1-(3-Chloromethyl-4-hydroxy-
Compound Name:
phenyl)-ethanone

Cat. No.: B141236

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and analytical methodologies for 1-(3-Chloromethyl-4-hydroxy-phenyl)-ethanone
(CAS No. 24085-05-0). This compound, also known as 3'-Chloromethyl-4'-
hydroxyacetophenone, is a key intermediate in the synthesis of various organic molecules,
including active pharmaceutical ingredients.[1][2]

Physicochemical Data

A summary of the key physical and chemical properties of 1-(3-Chloromethyl-4-hydroxy-
phenyl)-ethanone is presented below. These parameters are crucial for its handling, storage,
and application in synthetic chemistry.
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Property Value Notes
Molecular Formula CoHosClO2 -
Molecular Weight 184.62 g/mol [1][3]
Boiling Point 363.6 °C at 760 mmHg Predicted value.[3][4]
Melting Point 160 °C (decomposes) [3114]
Flash Point 173.7 °C [3]
Density 1.255 g/cm3 [3]
Appearance Red to light red/pink solid [11[3]
Slightly soluble in Acetonitrile
Solubility and Methanol; Sparingly [3]

soluble in DMSO.

Vapor Pressure

8.52E-06 mmHg at 25°C

[3]

Refractive Index

1.565

[3]

pKa

7.58 +0.48

Predicted value.[3]

Synthesis Pathway

1-(3-Chloromethyl-4-hydroxy-phenyl)-ethanone is typically synthesized via the

chloromethylation of 4-hydroxyacetophenone.[1][2] This reaction, a variant of the Blanc

reaction, introduces a chloromethyl group onto the aromatic ring.
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Synthesis of 1-(3-Chloromethyl-4-hydroxy-phenyl)-ethanone

_ Formaldehyde (HCHO)
@xyaceto@ Hydrochloric Acid (HCI)

Chloromethylation

1-(3-Chloromethyl-4-hydroxy-phenyl)-ethanone

Click to download full resolution via product page

Caption: Synthesis of 1-(3-Chloromethyl-4-hydroxy-phenyl)-ethanone.

Experimental Protocol: Boiling Point Determination

The following is a generalized protocol for the determination of the boiling point of a solid
organic compound such as 1-(3-Chloromethyl-4-hydroxy-phenyl)-ethanone using the
capillary method.

Materials:
e 1-(3-Chloromethyl-4-hydroxy-phenyl)-ethanone sample

» Melting point apparatus with boiling point determination capability (e.g., Thiele tube with
heating oil or an automated apparatus)

o Capillary tubes (sealed at one end)
o Small diameter glass tube (e.g., a shortened NMR tube), sealed at one end
e Thermometer

e Heating mantle or oil bath

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b141236?utm_src=pdf-body-img
https://www.benchchem.com/product/b141236?utm_src=pdf-body
https://www.benchchem.com/product/b141236?utm_src=pdf-body
https://www.benchchem.com/product/b141236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Stirring mechanism
Procedure:

o Sample Preparation: Introduce a small amount of the solid 1-(3-Chloromethyl-4-hydroxy-
phenyl)-ethanone into the small diameter glass tube.

o Capillary Insertion: Place a capillary tube, open end down, into the glass tube containing the
sample.

o Apparatus Setup: Attach the glass tube assembly to a thermometer. Immerse the setup in a
heating bath (e.qg., silicone oil in a Thiele tube). The sample should be level with the
thermometer bulb.

e Heating: Begin heating the bath at a slow, controlled rate (approximately 1-2 °C per minute)
as the temperature approaches the expected boiling point. Ensure the bath is stirred
continuously to maintain a uniform temperature.

o Observation: As the sample melts and the temperature rises, a steady stream of bubbles will
emerge from the open end of the inverted capillary tube.

» Boiling Point Identification: The boiling point is the temperature at which the stream of
bubbles just ceases and the liquid begins to enter the capillary tube.

e Recording: Record the temperature at which this occurs. For accuracy, repeat the
measurement two to three times and calculate the average.
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Boiling Point Determination Workflow
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Caption: Workflow for boiling point determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-(3-
Chloromethyl-4-hydroxy-phenyl)-ethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141236#boiling-point-of-1-3-chloromethyl-4-hydroxy-
phenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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